![molecular formula C16H22N2O5S B5625525 4-{[3-(morpholin-4-ylcarbonyl)phenyl]sulfonyl}-1,4-oxazepane](/img/structure/B5625525.png)
4-{[3-(morpholin-4-ylcarbonyl)phenyl]sulfonyl}-1,4-oxazepane
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Description
Synthesis Analysis
The synthesis of related heterocyclic compounds, such as morpholines, piperazines, azepines, and oxazepines, has been demonstrated through reactions involving amino alcohols or diamines with α-phenylvinylsulfonium salt. This process yields moderate to excellent outcomes, showcasing high levels of regio- and diastereoselectivity, critical for generating stereodefined structures like "4-{[3-(morpholin-4-ylcarbonyl)phenyl]sulfonyl}-1,4-oxazepane" (Matlock et al., 2015).
Molecular Structure Analysis
Investigations into the molecular structure of similar compounds have employed techniques such as single-crystal X-ray diffraction. Such studies provide insight into the crystalline structure, lattice parameters, and molecular geometry, which are paramount for understanding the physical and chemical behavior of these compounds (Mamatha S.V et al., 2019).
Chemical Reactions and Properties
The reactivity and chemical properties of compounds within this class have been explored through various synthetic approaches, including isomerization reactions and thermal treatments, to achieve the desired heterocyclic frameworks. Such methodologies elucidate the compound's versatility and potential transformations (Mayer & Maas, 1992).
Physical Properties Analysis
Understanding the physical properties, such as solubility and melting points, is crucial for the application of these compounds in various fields. The choice of solvent, for instance, plays a significant role in the synthesis and application of these molecules, as seen in spectrophotometric methods for quantitative determination in pharmaceutical formulations (Хоменко et al., 2023).
Chemical Properties Analysis
The chemical properties, including reactivity towards other compounds, potential for forming complexes, and inhibitory activities, are fundamental for the application of these compounds in medicinal chemistry and other areas. Research into the synthesis and characterization of zinc(II) complexes with related ligands provides valuable insights into these aspects (Castro et al., 2002).
Mechanism of Action
properties
IUPAC Name |
morpholin-4-yl-[3-(1,4-oxazepan-4-ylsulfonyl)phenyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O5S/c19-16(17-6-10-23-11-7-17)14-3-1-4-15(13-14)24(20,21)18-5-2-9-22-12-8-18/h1,3-4,13H,2,5-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCHKZTQPPGENGO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCOC1)S(=O)(=O)C2=CC=CC(=C2)C(=O)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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